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Compound of Interest

Compound Name: MMP-9-IN-9

Cat. No.: B2897192 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MMP-9-IN-1 is a potent and selective inhibitor of Matrix Metalloproteinase-9 (MMP-9), a zinc-

dependent endopeptidase critically involved in the degradation of extracellular matrix (ECM)

components. Dysregulation of MMP-9 activity is implicated in various pathological processes,

including tumor invasion, metastasis, inflammation, and neurodegenerative diseases. These

application notes provide detailed information on the stability, storage, and handling of MMP-9-

IN-1, along with protocols for its use and stability assessment to ensure reliable and

reproducible experimental outcomes.

Physicochemical Properties
Property Value Reference

Molecular Formula C₁₆H₁₇F₂N₃O₃S [1][2]

Molecular Weight 369.39 g/mol [1][2]

Appearance White to off-white solid [1]

CAS Number 502887-71-0

Stability and Storage Conditions
Proper storage of MMP-9-IN-1 is crucial to maintain its integrity and inhibitory activity. Below

are the recommended storage conditions for the compound in both solid form and in solvent.
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Solid Form
Storage Temperature Shelf Life

-20°C 3 years

4°C 2 years

Data sourced from MedChemExpress and GlpBio product information.

In Solvent
Stock solutions of MMP-9-IN-1 should be prepared, aliquoted to avoid repeated freeze-thaw

cycles, and stored at low temperatures.

Storage Temperature Shelf Life

-80°C 2 years

-20°C 1 year

Data sourced from MedChemExpress and GlpBio product information.

Solubility Data
MMP-9-IN-1 exhibits solubility in various organic solvents. For aqueous-based assays, it is

recommended to first dissolve the compound in a minimal amount of DMSO and then dilute

with the aqueous buffer.
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Solvent Solubility Notes

DMSO ≥ 66.67 mg/mL (180.49 mM)

Ultrasonic assistance may be

required. Use freshly opened,

anhydrous DMSO as the

compound is hygroscopic.

In Vivo Formulation 1 ≥ 2.08 mg/mL (5.63 mM) 10% DMSO >> 90% corn oil.

In Vivo Formulation 2 5 mg/mL (13.54 mM)

10% DMSO >> 40% PEG300

>> 50% PBS (suspended

solution, requires sonication).

Experimental Protocols
Protocol 1: Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution of MMP-9-IN-1 for use in various assays.

Materials:

MMP-9-IN-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Procedure:

Equilibrate the MMP-9-IN-1 vial to room temperature before opening.

Weigh the desired amount of MMP-9-IN-1 powder in a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM or 50 mM).

Vortex the solution until the compound is completely dissolved. If necessary, sonicate the

solution for a brief period.
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Aliquot the stock solution into smaller volumes in sterile polypropylene tubes to minimize

freeze-thaw cycles.

Store the aliquots at -20°C or -80°C as per the stability guidelines.

Protocol 2: Stability Assessment of MMP-9-IN-1 in
Solution via HPLC
Objective: To determine the stability of MMP-9-IN-1 in a specific solvent or buffer over time and

under different temperature conditions. This protocol is adapted from general methods for

assessing the stability of small molecule inhibitors.

Materials:

MMP-9-IN-1 stock solution (e.g., 1 mM in DMSO)

Experimental buffer (e.g., PBS, cell culture medium)

HPLC system with a UV or PDA detector

C18 reverse-phase HPLC column

Acetonitrile (ACN), HPLC grade

Water, HPLC grade

Formic acid or Trifluoroacetic acid (TFA)

Incubators or water baths set to desired temperatures (e.g., 4°C, 25°C, 37°C)

Workflow for Stability Assessment:
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Preparation

Incubation

Analysis

Prepare MMP-9-IN-1 solution
in experimental buffer

Analyze Time 0 sample
(establish baseline)

Incubate aliquots at
different temperatures
(e.g., 4°C, 25°C, 37°C)

Collect samples at
specified time points

Analyze samples by HPLC

Calculate remaining MMP-9-IN-1
(Peak Area vs. Time 0)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2897192#mmp-9-in-9-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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